Cas no 31076-85-4 (3-Acetylbenzoyl Chloride)

3-Acetylbenzoyl Chloride structure

3-Acetylbenzoyl Chloride structure

Product Name:3-Acetylbenzoyl Chloride

CAS No:31076-85-4

MF:C₉H₇ClO₂

MW:182.60368180275

MDL:MFCD13174028

CID:916353

PubChem ID:13814736

Update Time:2025-04-19

3-Acetylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- benzoyl chloride, 3-acetyl- (9ci)
- 3-Acetylbenzoyl chloride
- MFCD13174028
- BENZOYL CHLORIDE, 3-ACETYL-
- DB-286005
- SCHEMBL5254838
- 31076-85-4
- DTXSID70550365
- 3-Acetylbenzoyl Chloride
- MDL： MFCD13174028
- Inchi： 1S/C9H7ClO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3
- InChI Key： GRHPCHSOVQAFSQ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

Exact Mass: 182.0134572g/mol
Monoisotopic Mass: 182.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.1Å²

3-Acetylbenzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A170995-100mg	3-Acetylbenzoyl Chloride	31076-85-4		100mg	$ 69.00	2023-04-19
TRC	A170995-250mg	3-Acetylbenzoyl Chloride	31076-85-4		250mg	$ 121.00	2023-04-19
TRC	A170995-500mg	3-Acetylbenzoyl Chloride	31076-85-4		500mg	$ 207.00	2023-04-19
TRC	A170995-1g	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 320.00	2022-06-08
TRC	A170995-2.5g	3-Acetylbenzoyl Chloride	31076-85-4		2.5g	$ 936.00	2023-04-19
TRC	A170995-5g	3-Acetylbenzoyl Chloride	31076-85-4		5g	$ 1200.00	2023-09-09
abcr	AB540511-1 g	3-Acetylbenzoyl chloride; .	31076-85-4		1g	€425.90	2023-04-14
Apollo Scientific	OR46681-1g	3-Acetylbenzoyl chloride	31076-85-4	95	1g	£351.00	2025-02-20
TRC	A170995-1000mg	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 391.00	2023-04-19
abcr	AB540511-250mg	3-Acetylbenzoyl chloride; .	31076-85-4		250mg	€228.00	2025-02-18

3-Acetylbenzoyl Chloride Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

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